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Compound of Interest

Compound Name: Triafamone

Cat. No.: B1683233

A comprehensive review of recent studies indicates that Triafamone, a sulfonanilide herbicide,
offers robust control of key grass and sedge weeds in both transplanted and direct-seeded rice,
often outperforming or matching the efficacy of standard herbicide programs. When used as a
standalone product or in combination with other herbicides, Triafamone consistently
contributes to higher grain yields with minimal and transient phytotoxicity to the rice crop.

Triafamone operates by inhibiting the acetolactate synthase (ALS) enzyme, a critical
component in the biosynthesis of branched-chain amino acids in plants.[1][2][3][4][5] This mode
of action leads to the cessation of weed growth, followed by symptoms such as stunting,
necrosis, and discoloration within one to two weeks of application.[2] Field trials have
demonstrated its effectiveness at application rates of 20 to 50 grams of active ingredient per
hectare (g a.i./ha).[1][2][4]

Superior Weed Control Leading to Increased Yields

Multiple field studies highlight the superior weed control efficiency of Triafamone, particularly
when used in a pre-mix formulation with Ethoxysulfuron. In direct-seeded rice, this combination
resulted in a remarkable 383% increase in grain yield over the weedy check, achieving a yield
of 7.3 tons per hectare, which was comparable to a completely weed-free environment.[6][7]
This treatment was highly effective against a broad spectrum of weeds, reducing weed
biomass by 87% to 90%.[6]

In transplanted rice, the application of Triafamone at 40 g a.i./ha, either as a pre-emergence or
early post-emergence treatment, resulted in weed control efficiency of up to 100% and grain
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yields between 8052 to 9175 kg/ha .[8][9] Sequential application of a standard pre-emergence
herbicide like Pretilachlor followed by a post-emergence application of Triafamone +
Ethoxysulfuron also proved highly effective, achieving a 96% weed control efficiency and a
grain yield of 5.4 t/ha.[10]

Comparative Performance Against Standard
Herbicides

Studies directly comparing Triafamone-based programs with standard herbicides reveal its
competitive edge. A field experiment in Iran showed that Triafamone + Ethoxysulfuron
provided weed control similar to common herbicides like Butachlor + Bensulfuron-methyl and
Pretilachlor + Bensulfuron, but with no phytotoxicity symptoms on the rice crop, whereas the
standard herbicides led to 5-15% phytotoxicity.[11]

The following tables summarize the quantitative data from various comparative studies:

Table 1: Weed Control Efficacy of Triafamone Compared to Standard Herbicides
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Herbicide Application Weed Control Study
. . Target Weeds .
Treatment Rate (g a.i./ha)  Efficiency (%) Location
Grasses,
Triafamone + Sedges, Kashmir, India[6]
60 87 -90
Ethoxysulfuron Broadleaved [7]
Weeds
Grasses, i
) Coimbatore,
Triafamone 40 97.7 - 100 Broadleaved )
India[8][9]
Weeds
Triafamone + _ _
60 96 Total Weeds Odisha, India[10]
Ethoxysulfuron
Butachlor + o
Recommended Similar to
Bensulfuron- ) ] General Weeds Rasht, Iran[11]
Dose Triafamone mix
methyl
Pretilachlor + Recommended Similar to
) ) General Weeds Rasht, Iran[11]
Bensulfuron Dose Triafamone mix
Pyrazosulfuron- Recommended
Not Acceptable General Weeds Rasht, Iran[11]
ethyl Dose
Sedges,
Lower than ] ]
Penoxsulam 22.5 Broadleaved Kashmir, India[7]

Triafamone mix

Weeds

Table 2: Rice Grain Yield under Different Herbicide Treatments
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% Increase

Herbicide Application Grain Yield Study
] over Weedy )
Treatment Rate (g a.i./ha) (t/ha or kg/ha) Location
Check
Triafamone + Kashmir, India[6]
60 7.3 t/hha 383%

Ethoxysulfuron [7]
Triafamone (Pre- 40 8052 - 9018 Coimbatore,
emergence) kg/ha India[8][9]
Triafamone

8182 - 9175 Coimbatore,
(Early Post- 40 - )

kg/ha India[8][9]
emergence)
Pretilachlor fb 93.1% (over
Triafamone + 750 fb 60 5.4 t/ha weedy check of Odisha, India[10]
Ethoxysulfuron 2.9 t/ha)
Weed Free - 7.66 t/ha - Kashmir, India[7]

Significantly )
Weedy Check - - Various

Lower

Crop Safety and Residual Effects

A key advantage of Triafamone is its high selectivity and safety for rice crops.[1] Most studies

report no significant phytotoxicity.[11][12][13] In instances where slight phytotoxicity was

observed, such as with higher doses of Triafamone (100 g a.i./ha), the symptoms were

transient and included mild stunting and yellowing of leaves, with the rice plants recovering

completely within a week.[14][15][16] Importantly, studies have also shown no residual

phytotoxic effects on succeeding crops like blackgram, indicating its suitability for crop rotation
systems.[8][9][14][15]

Experimental Methodologies

The findings presented are based on field experiments conducted under diverse rice cultivation

systems, including direct-seeded and transplanted rice. A generalized experimental protocol is

as follows:
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o Experimental Design: Randomized block design with multiple replications.

e Treatments: Include various doses of Triafamone (alone or in combination), standard
herbicide checks, a weed-free control (manual weeding), and a weedy check.

o Application: Herbicides are typically applied using a knapsack sprayer with a flat-fan nozzle
at specified timings, such as pre-emergence (before weed emergence) or early post-
emergence (at the 2-3 leaf stage of weeds).

o Data Collection:

o Weed Density and Biomass: Measured at specific intervals (e.g., days after application)
using quadrats.

o Phytotoxicity: Visually assessed on a scale at regular intervals after herbicide application.

o Yield and Yield Components: Plant height, number of tillers, panicle length, and grain yield
are recorded at harvest.

Visualizing the Science

To better understand the underlying mechanisms and experimental approaches, the following
diagrams are provided.
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Mechanism of Action: ALS Inhibition Pathway
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Caption: Mechanism of action of Triafamone leading to weed growth inhibition.
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Generalized Experimental Workflow for Herbicide Field Trials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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